Cas no 101432-05-7 (1,2-Benzenediol, 4,4'-(1,4-butanediyl)bis-)
101432-05-7 structure
Product Name:1,2-Benzenediol, 4,4'-(1,4-butanediyl)bis-
CAS No:101432-05-7
MF:C16H18O4
MW:274.311725139618
CID:1129396
PubChem ID:14852609
Update Time:2025-04-20
1,2-Benzenediol, 4,4'-(1,4-butanediyl)bis- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenediol, 4,4'-(1,4-butanediyl)bis-
- 1,4-BIS(3,4-DIHYDROXYPHENYL)BUTANE
- 4-[4-(3,4-dihydroxyphenyl)butyl]benzene-1,2-diol
- 4-(4-(3,4-dihydroxyphenyl)butyl)benzene-1,2-diol
- 4,4'-(Butane-1,4-diyl)di(benzene-1,2-diol)
- DTXSID50564723
- BDBM50212958
- CHEMBL245952
- SCHEMBL2307446
- 101432-05-7
-
- Inchi: 1S/C16H18O4/c17-13-7-5-11(9-15(13)19)3-1-2-4-12-6-8-14(18)16(20)10-12/h5-10,17-20H,1-4H2
- InChI Key: JMYXNUMGPRHHBC-UHFFFAOYSA-N
- SMILES: OC1=C(C=CC(=C1)CCCCC1C=CC(=C(C=1)O)O)O
Computed Properties
- Exact Mass: 274.12054
- Monoisotopic Mass: 274.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 80.9Ų
Experimental Properties
- PSA: 80.92
1,2-Benzenediol, 4,4'-(1,4-butanediyl)bis- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
101432-05-7 (1,2-Benzenediol, 4,4'-(1,4-butanediyl)bis-) Related Products
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